Cas no 4707-56-6 (2-(dimethylamino)phenylmethanol)
4707-56-6 structure
Product Name:2-(dimethylamino)phenylmethanol
CAS No:4707-56-6
MF:C9H13NO
MW:151.205622434616
MDL:MFCD10693427
CID:1016159
PubChem ID:138325
Update Time:2025-04-20
2-(dimethylamino)phenylmethanol Chemical and Physical Properties
Names and Identifiers
-
- (2-(dimethylamino)phenyl)methanol
- [2-(dimethylamino)phenyl]methanol
- NISTC4707566
- 2-dimethylamino-benzyl alcohol
- 2-Dimethylamino-benzylalkohol
- Benzenemethanol,2-(dimethylamino)
- Benzyl alcohol,o-(dimethylamino)
- o-(N.N-Dimethylamino)-benzylalkohol
- o-Dimethylamino-benzylalkohol
- o-(Dimethylamino)benzyl alcohol
- Z362022090
- 4707-56-6
- SB84965
- CS-0216707
- SCHEMBL1674630
- EN300-55253
- AMY38266
- A816751
- MFCD10693427
- SY184301
- [2-(Dimethylamino)phenyl]methanol #
- Benzenemethanol, 2-(dimethylamino)-
- Benzyl alcohol, o-(dimethylamino)-
- 2-(Dimethylamino)benzyl alcohol
- AS-56418
- AKOS005200096
- W18685
- DTXSID80197023
- 2-dimethylaminobenzyl alcohol
- DTXCID90119514
- 2-(dimethylamino)phenylmethanol
-
- MDL: MFCD10693427
- Inchi: 1S/C9H13NO/c1-10(2)9-6-4-3-5-8(9)7-11/h3-6,11H,7H2,1-2H3
- InChI Key: OOKMNUXTRORHIA-UHFFFAOYSA-N
- SMILES: OCC1C=CC=CC=1N(C)C
Computed Properties
- Exact Mass: 151.10000
- Monoisotopic Mass: 151.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 23.5A^2
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 264.0±23.0 °C at 760 mmHg
- Flash Point: 128.3±21.3 °C
- Refractive Index: 1.58
- PSA: 23.47000
- LogP: 1.24490
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-(dimethylamino)phenylmethanol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(dimethylamino)phenylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B401965-25mg |
[2-(dimethylamino)phenyl]methanol |
4707-56-6 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B401965-50mg |
[2-(dimethylamino)phenyl]methanol |
4707-56-6 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B401965-250mg |
[2-(dimethylamino)phenyl]methanol |
4707-56-6 | 250mg |
$ 365.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1053739-100mg |
NISTC4707566 |
4707-56-6 | 95% | 100mg |
$200 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1053739-250mg |
NISTC4707566 |
4707-56-6 | 95% | 250mg |
$345 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1053739-1g |
NISTC4707566 |
4707-56-6 | 95% | 1g |
$670 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1053739-5g |
NISTC4707566 |
4707-56-6 | 95% | 5g |
$2015 | 2024-06-06 | |
| Enamine | EN300-55253-0.05g |
[2-(dimethylamino)phenyl]methanol |
4707-56-6 | 95% | 0.05g |
$139.0 | 2023-07-06 | |
| Enamine | EN300-55253-0.1g |
[2-(dimethylamino)phenyl]methanol |
4707-56-6 | 95% | 0.1g |
$207.0 | 2023-07-06 | |
| Enamine | EN300-55253-0.25g |
[2-(dimethylamino)phenyl]methanol |
4707-56-6 | 95% | 0.25g |
$295.0 | 2023-07-06 |
2-(dimethylamino)phenylmethanol Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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